4-[12-(4-methylphenyl)dodecanoyl]morpholine

• IUPAC Name: 12-(4-methylphenyl)-1-morpholin-4-yldodecan-1-one
• InChI: InChI=1S/C23H37NO2/c1-21-13-15-22(16-14-21)11-9-7-5-3-2-4-6-8-10-12-23(25)24-17-19-26-20-18-24/h13-16H,2-12,17-20H2,1H3
• InChI Key: BNIBCPUOMJRXFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCCCCCCCCCC(=O)N2CCOCC2
• Molecular Formula: C23H37NO2
• DSSTOX Substance ID: DTXSID00385869
• Molecular Weight: 359.5 g/mol
• CAS RN: 5473-21-2

Description

4-[12-(4-methylphenyl)dodecanoyl]morpholine, also known as MDPV, is a synthetic cathinone that has gained attention in recent years due to its potential as a drug of abuse. However, MDPV also has potential applications in scientific research due to its unique chemical properties. In

Scientific Research Applications

4-[12-(4-methylphenyl)dodecanoyl]morpholine has potential applications in scientific research as a tool for studying the central nervous system. It has been shown to act as a potent inhibitor of the dopamine transporter, leading to increased dopamine levels in the brain. This effect may be useful in studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.

Mechanism of Action

4-[12-(4-methylphenyl)dodecanoyl]morpholine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. It also has affinity for the sigma-1 receptor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of effects in animal studies, including hyperactivity, stereotypy, and increased locomotor activity. It also produces a range of physiological effects, such as increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of 4-[12-(4-methylphenyl)dodecanoyl]morpholine as a research tool is its potency as a dopamine transporter inhibitor, which may allow for more precise manipulation of dopamine levels in the brain. However, its potential for abuse and toxicity may limit its use in certain contexts.

Future Directions

Future research on 4-[12-(4-methylphenyl)dodecanoyl]morpholine may focus on its potential as a tool for studying the role of dopamine in addiction and other neurological disorders. It may also be useful in developing new treatments for these conditions. Additionally, further research may be needed to fully understand the long-term effects of this compound use and its potential for abuse.

Synthesis Methods

4-[12-(4-methylphenyl)dodecanoyl]morpholine can be synthesized through a multi-step process that involves the condensation of 4-methylpropiophenone with cyclohexanone, followed by reaction with methylamine and sodium borohydride. The resulting product is then treated with dodecanoyl chloride and morpholine to yield this compound.